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The oversight of animal research in the United States is principally guided by Institutional

Animal Care and Use Committees (IACUCs), which are mandated by federal law to ensure the

humane treatment of animals in research, teaching, and testing. A cornerstone of IACUC

purview is the definition of what constitutes a "vertebrate animal." This in-depth technical guide

provides a comprehensive overview of the core definitions, regulatory nuances, and practical

applications of these policies for professionals in the life sciences.

Core Definitions: A Tale of Two Policies
The foundation of IACUC policies regarding vertebrate animals is built upon two key federal

documents: the Public Health Service (PHS) Policy on Humane Care and Use of Laboratory

Animals and the Animal Welfare Act (AWA). While often harmonized at the institutional level,

their base definitions differ, creating a complex regulatory landscape.

The PHS Policy, which applies to all research funded by the PHS, offers a broad and inclusive

definition. It defines an "animal" as "any live, vertebrate animal used or intended for use in

research, research training, experimentation, or biological testing or for related purposes."[1][2]

[3][4] This definition encompasses all animals with a backbone or spinal column, including fish,

amphibians, reptiles, birds, and mammals, regardless of whether they are warm-blooded or

cold-blooded.
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The Animal Welfare Act (AWA), enforced by the U.S. Department of Agriculture (USDA),

provides a more circumscribed definition. The AWA defines an "animal" as "any live or dead

dog, cat, nonhuman primate, guinea pig, hamster, rabbit, or any other warmblooded animal,

which is being used, or is intended for use for research, teaching, testing, experimentation, or

exhibition purposes, or as a pet."[5][6][7][8] Notably, this definition explicitly excludes birds, rats

of the genus Rattus, and mice of the genus Mus that are bred for use in research.[5][6][9] It

also excludes cold-blooded animals.[9]

To ensure comprehensive compliance, most research institutions adopt a policy that

incorporates the broader PHS definition, thereby extending IACUC oversight to all live

vertebrate animals used in research, teaching, or testing, regardless of funding source.[1][2]

The Gray Areas: Developmental Stages and Non-
Traditional Species
The application of these definitions becomes more nuanced when considering the

developmental stages of certain vertebrates and the use of non-traditional animal models.

Institutional IACUCs often establish specific guidelines for these scenarios.

Zebrafish and Other Aquatic Models
For aquatic species like zebrafish, the Office of Laboratory Animal Welfare (OLAW), which

oversees PHS Policy, considers them "live, vertebrate animals" at the point of hatching.[1][10]

[11] Many institutions approximate this to be around 3 days post-fertilization (dpf) for zebrafish.

[1][10][11][12] Research activities conducted on zebrafish larvae after this point typically

require IACUC approval.[13][14] However, institutional policies can vary, with some extending

oversight to all stages of zebrafish development for consistency.

Avian Embryos
Similarly, for avian species, OLAW's interpretation of the PHS Policy is that they become "live

vertebrate animals" only after hatching.[4][15] Consequently, research conducted on avian

embryos before hatching is not explicitly covered by federal regulations. However, recognizing

the potential for pain perception in later-stage embryos, many institutions have implemented

their own policies. A common guideline is that IACUC oversight is required for research on

avian embryos in the last third of their incubation period, which for chickens is typically from
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day 18 of incubation.[5][6][9] Any project where hatching may occur, intentionally or not, must

have an approved IACUC protocol.[6][7]

Amphibians and Reptiles
The use of amphibians and reptiles in research falls squarely under the PHS definition of

vertebrate animals, necessitating IACUC review and approval. Given the vast diversity within

these classes, specific guidelines for their housing, handling, and experimental procedures are

critical. Professional societies, such as the American Society of Ichthyologists and

Herpetologists, have published detailed guidelines that are often referenced by IACUCs.[8][16]

[17]

The Rise of Cephalopod Oversight
While invertebrates are not covered under the PHS Policy or the AWA, a growing number of

research institutions are voluntarily extending IACUC oversight to cephalopods, such as

octopuses and squid.[4][18] This is due to their complex nervous systems and evidence of

sophisticated cognitive abilities.[18][19][20][21] Researchers using cephalopods should consult

their local IACUC to determine the specific requirements at their institution.

Quantitative Data on Animal Use in U.S. Research
The following table summarizes available data and estimates on the number of animals used in

research in the United States. It's important to note that precise figures for all species are not

available, as the AWA does not require reporting for mice, rats, birds, and fish.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://louisville.edu/research/iacuc/policy-files/UseofChickenAvianEmbryos
https://www.research.fsu.edu/media/1869/avian-embryo-policy.pdf
https://resources.research.baylor.edu/sites/g/files/ecbvkj1006/files/2025-03/iacuc-23_use_of_embryonated_avian_eggs.pdf
https://www.research.fsu.edu/media/1869/avian-embryo-policy.pdf
https://animalcare.illinois.edu/policies/embryonated-avian-eggs-research-and-teaching
https://erenweb.org/wp-content/uploads/2011/07/GUIDELINES-FOR-USE-OF-LIVE-AMPHIBIANS-AND-REPTILES-IN-FIELD-RESEARCH.pdf
https://www.research.ucsb.edu/sites/default/files/policies/iacuc/SS_Amphib.pdf
https://www.umces.edu/sites/default/files/Alworth-IACUCissuesinamphibianresearch_0.pdf
https://sites.uw.edu/oawrss/iacuc/policies/iacuc-protocol-requirements/
https://www.pcrm.org/news/good-science-digest/congress-takes-action-protect-cephalopods-research
https://www.pcrm.org/news/good-science-digest/congress-takes-action-protect-cephalopods-research
https://www.thetransmitter.org/policy/knowledge-gaps-in-cephalopod-care-could-stall-welfare-standards/
https://www.techtarget.com/pharmalifesciences/feature/Ethical-Guidelines-Emerging-Regulations-in-Octopus-Research
http://www.phdish.com/blog/defying-classification-cephalopods-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Category
Estimated Number Used
Annually in the U.S.

Data Source

Animals Covered by the AWA

(dogs, cats, primates, etc.)
712,683 (2021) USDA[22]

Mice, Rats, Fish, and Birds

(not covered by AWA)
Estimated at over 14 million

Cruelty Free International

(estimate)[22]

Mice and Rats (specifically)
Estimated at approximately

111.5 million
MSPCA-Angell (estimate)[2]

All Vertebrates (total estimate) 17 to 22 million

Office of Technology

Assessment (historic estimate)

[3]

Experimental Protocols: Methodological
Considerations
Detailed and well-justified experimental protocols are a cornerstone of IACUC review. The

following are examples of key methodological considerations for common procedures with

specific vertebrate models.

Zebrafish Larvae Euthanasia
Method: Rapid chilling followed by a secondary method.

Procedure: Larvae are immersed in an ice water bath (2-4°C) for a minimum of 20 minutes

after the cessation of opercular movement. A secondary method, such as the addition of a

dilute sodium hypochlorite (bleach) solution, must be used to ensure death.[23]

Justification: This two-step process ensures a humane death, as young larvae can

sometimes recover from hypothermia alone.

Avian Embryo Euthanasia (Late-Stage)
Method: In-ovo exposure to carbon dioxide (CO2) or decapitation.
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Procedure for CO2: The egg is placed in a chamber with a gradually increasing

concentration of CO2. Due to the high tolerance of embryos to CO2, a high concentration

(e.g., 60-70%) and prolonged exposure (e.g., 5-20 minutes) are necessary.[5][6]

Procedure for Decapitation: The embryo is quickly and humanely decapitated using sharp

scissors or a scalpel blade.[6]

Justification: These methods are considered humane for late-stage embryos that have

developed a nervous system capable of perceiving pain.

Reptile Blood Sampling
Site Selection: Common sites include the caudal (tail) vein, ventral abdominal vein, or

cardiac puncture (terminal procedure). The choice of site depends on the species and the

volume of blood required.

Anesthesia/Analgesia: For potentially painful procedures, appropriate anesthesia or

analgesia should be used, as determined in consultation with a veterinarian.

Technique: Aseptic technique should be used to minimize the risk of infection. The smallest

gauge needle appropriate for the vessel size should be used.[16]

Volume: The amount of blood collected should not exceed 1% of the animal's body weight in

a single collection or over a 14-day period for recovery sampling.

Visualizing the IACUC Vertebrate Animal Definition
The following diagrams illustrate the decision-making process for determining if an animal is

subject to IACUC oversight.
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Is the organism used for research, teaching, or testing? Is it a live animal?

Is it a vertebrate?

PHS Policy Applies

Yes

Is it a cephalopod?No

Yes

IACUC oversight may not be required (consult institutional policy)
No

Is it a warm-blooded animal?
No (Cold-blooded)

Is it a bird, rat (Rattus), or mouse (Mus) bred for research?
Yes

Yes
AWA and PHS Policy ApplyNo

No

Institutional Policy May Require IACUC OversightYes

Click to download full resolution via product page

Caption: Decision tree for IACUC oversight based on animal classification.

Zebrafish Avian (e.g., Chicken)

Embryo (0-3 dpf)

Hatching (~3 dpf) IACUC Oversight Generally Not Required

Larva (>3 dpf)

IACUC Oversight Required

Embryo (Day 0-17)

Late-Stage Embryo (Day 18-21) IACUC Oversight Generally Not Required

Hatching (~Day 21) Institutional Policy May Require Oversight

Hatchling

IACUC Oversight Required
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Caption: IACUC oversight based on developmental stages of zebrafish and avian models.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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